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Compound of Interest

Compound Name: Thionicotinamide

Cat. No.: B1219654 Get Quote

Technical Support Center: Thionicotinamide
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in effectively

using Thionicotinamide in their experiments.

Troubleshooting Guide
This guide addresses common issues encountered during the handling and use of

Thionicotinamide, particularly concerning its solubility.

Question: My Thionicotinamide is not dissolving in water. What should I do?

Answer:

Thionicotinamide has low solubility in water. One source indicates a solubility of

approximately 0.2 g/100 mL at 20°C. If you are experiencing difficulty, consider the following

steps:

Increase the temperature: Gently warming the solution may aid dissolution. However, be

cautious as high temperatures can affect the stability of the compound.

Adjust the pH: The solubility of Thionicotinamide may be influenced by pH. While specific

data is limited, you could empirically test slight adjustments in pH to see if it improves

solubility.
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Use an organic solvent: For many applications, dissolving Thionicotinamide in an organic

solvent to create a stock solution is the recommended approach.

Question: What is the best organic solvent for dissolving Thionicotinamide?

Answer:

While specific quantitative solubility data for Thionicotinamide in various organic solvents is

not readily available, it is known to be soluble in several common laboratory solvents. Based on

the solubility of the closely related compound, nicotinamide, Dimethyl Sulfoxide (DMSO) is an

excellent first choice, followed by ethanol.

For a starting point, you can refer to the solubility of nicotinamide:

DMSO: Approximately 15 mg/mL

Ethanol: Approximately 2.5 mg/mL

It is recommended to perform a small-scale solubility test with your specific lot of

Thionicotinamide to determine the optimal solvent and concentration for your experiment.

Question: I've dissolved Thionicotinamide in DMSO, but it precipitates when I add it to my

aqueous buffer/media. How can I prevent this?

Answer:

This is a common issue when diluting a concentrated stock solution from an organic solvent

into an aqueous solution. Here are some troubleshooting steps:

Decrease the final concentration: The final concentration of Thionicotinamide in your

aqueous solution may be exceeding its solubility limit. Try using a lower final concentration.

Increase the percentage of DMSO in the final solution: While it's generally desirable to keep

the final concentration of organic solvents low, a slight increase in the DMSO percentage in

your final working solution might be necessary to maintain solubility. Be sure to run a vehicle

control with the same final DMSO concentration to account for any solvent effects on your

experiment.
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Add the stock solution slowly while vortexing: This can help to disperse the compound more

evenly and prevent localized high concentrations that can lead to precipitation.

Warm the aqueous solution: Gently warming your buffer or media before adding the

Thionicotinamide stock solution can sometimes help to keep the compound in solution.

Question: How should I store my Thionicotinamide solutions?

Answer:

For long-term storage, it is best to store Thionicotinamide as a dry powder at -20°C.

Once dissolved in a solvent, it is recommended to prepare fresh solutions for each experiment.

If you need to store a stock solution, aliquot it into single-use volumes to avoid repeated freeze-

thaw cycles and store at -80°C. The stability of Thionicotinamide in solution can be affected

by factors such as the solvent, pH, and temperature.[1]

Frequently Asked Questions (FAQs)
Q1: What is the molecular weight and formula of Thionicotinamide?

A1: The molecular formula of Thionicotinamide is C₆H₆N₂S, and its molecular weight is

138.19 g/mol .[2][3][4]

Q2: What is the appearance of Thionicotinamide?

A2: Thionicotinamide is typically a white to off-white or yellow to yellow-green crystalline solid.

[1][2]

Q3: What is the mechanism of action of Thionicotinamide?

A3: Thionicotinamide is a prodrug that is converted intracellularly into its active forms, NADS

and NADPS. NADPS acts as an inhibitor of NAD+ kinase (NADK) and glucose-6-phosphate

dehydrogenase (G6PD). This inhibition leads to a decrease in the cellular pool of NADPH,

which in turn increases oxidative stress and inhibits biosynthetic pathways, making it a

compound of interest in cancer research.

Q4: What are some typical concentrations of Thionicotinamide used in experiments?
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A4: The optimal concentration will depend on the specific cell line and experimental design.

However, published research has used concentrations around 100 µM for in vitro cell culture

experiments and doses of 100 mg/kg for in vivo animal studies.

Data Presentation
Table 1: Physical and Chemical Properties of Thionicotinamide

Property Value Reference(s)

CAS Number 4621-66-3 [1][2][3]

Molecular Formula C₆H₆N₂S [1][2][3]

Molecular Weight 138.19 g/mol [2][3][4]

Appearance
White to off-white or yellow to

yellow-green crystalline solid
[1][2]

Melting Point 185-190 °C [2]

Table 2: Estimated Solubility of Thionicotinamide in Common Solvents

Solvent Estimated Solubility Notes

Water ~2 mg/mL (at 20°C) Low solubility.

DMSO >10 mg/mL

Recommended for stock

solutions. Based on

nicotinamide solubility of ~15

mg/mL.

Ethanol >2 mg/mL

May require warming. Based

on nicotinamide solubility of

~2.5 mg/mL.

Note: The solubility values for DMSO and ethanol are estimates based on the related

compound nicotinamide and should be confirmed empirically.
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Experimental Protocols
Protocol 1: Preparation of a 10 mM Thionicotinamide Stock Solution in DMSO

Weigh the Thionicotinamide: Accurately weigh out 1.38 mg of Thionicotinamide powder.

Add DMSO: Add 1 mL of high-purity, anhydrous DMSO to the Thionicotinamide powder.

Dissolve: Vortex the solution until the Thionicotinamide is completely dissolved. Gentle

warming in a water bath (not exceeding 40°C) can be used to aid dissolution if necessary.

Storage: Aliquot the stock solution into single-use vials and store at -80°C. Avoid repeated

freeze-thaw cycles.

Protocol 2: General Workflow for Thionicotinamide Treatment in Cell Culture

Prepare Stock Solution: Prepare a 10 mM stock solution of Thionicotinamide in DMSO as

described in Protocol 1.

Cell Seeding: Seed your cells in a multi-well plate at the desired density and allow them to

adhere overnight.

Prepare Working Solution: On the day of the experiment, thaw an aliquot of the 10 mM

Thionicotinamide stock solution. Prepare a series of dilutions from the stock solution in

your cell culture medium to achieve the desired final concentrations (e.g., for a final

concentration of 100 µM, dilute the 10 mM stock 1:100 in media).

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO to the cell

culture medium as used for the highest concentration of Thionicotinamide.

Treatment: Remove the old medium from the cells and replace it with the medium containing

the different concentrations of Thionicotinamide or the vehicle control.

Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours).

Assay: Proceed with your downstream assay to assess the effects of Thionicotinamide.
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Caption: Intracellular signaling pathway of Thionicotinamide.

Start:
Thionicotinamide Powder

Weigh desired
amount

Choose Solvent:
1. DMSO (preferred)

2. Ethanol

Add DMSO and
vortex to dissolveDMSO

Add Ethanol and
vortex/warm to dissolve

Ethanol
Concentrated
Stock Solution

Dilute stock into
aqueous buffer/media

Final Working
Solution

End:
Ready for experiment

Click to download full resolution via product page

Caption: Experimental workflow for preparing Thionicotinamide solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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